First gold complex-catalysed selective hydrosilylation of organic compoundsStudies on Organosilicon Chemistry: no. 152. For no. 151, see K. Miura, K. Tamaki, T. Nakagawa and A. Hosomi, Angew. Chem., Int. Ed., 2000, in press.
Chemical Communications Pub Date: 2000-05-17 DOI: 10.1039/B001743O
Abstract
The first examples of the hydrosilylation of organic compounds such as aldehydes and an aldimine using a catalytic amount of a gold complex, which accomplished versatile regio- and chemo-selective reduction of carbonyl compounds, are described.
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